Cas no 178239-71-9 (Acetic acid,[4-[(5-amino-2-butyl-3-benzofuranyl)carbonyl]-2,6-diiodophenoxy]-, ethylester)
178239-71-9 structure
Product Name:Acetic acid,[4-[(5-amino-2-butyl-3-benzofuranyl)carbonyl]-2,6-diiodophenoxy]-, ethylester
CAS No:178239-71-9
MF:C23H23I2NO5
MW:647.241371393204
CID:1366607
Update Time:2024-08-16
Acetic acid,[4-[(5-amino-2-butyl-3-benzofuranyl)carbonyl]-2,6-diiodophenoxy]-, ethylester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid,[4-[(5-amino-2-butyl-3-benzofuranyl)carbonyl]-2,6-diiodophenoxy]-, ethylester
- Acetic acid, 2-[4-[(5-amino-2-butyl-3-benzofuranyl)carbonyl]-2,6-diiodophenoxy]-, ethyl ester
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- Inchi: 1S/C23H23I2NO5/c1-3-5-6-19-21(15-11-14(26)7-8-18(15)31-19)22(28)13-9-16(24)23(17(25)10-13)30-12-20(27)29-4-2/h7-11H,3-6,12,26H2,1-2H3
- InChI Key: FORZEDVFSRPBRY-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)COC1=C(I)C=C(C(C2C3=CC(N)=CC=C3OC=2CCCC)=O)C=C1I
Computed Properties
- Exact Mass: 646.96569
Experimental Properties
- Density: 1.731±0.06 g/cm3(Predicted)
- Boiling Point: 685.2±55.0 °C(Predicted)
- PSA: 91.76
- pka: 2.84±0.10(Predicted)
Acetic acid,[4-[(5-amino-2-butyl-3-benzofuranyl)carbonyl]-2,6-diiodophenoxy]-, ethylester Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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